Cas no 820972-02-9 (BENZENEACETIC ACID, 3-BROMO-5-FLUORO-, ETHYL ESTER)

• Product Name: BENZENEACETIC ACID, 3-BROMO-5-FLUORO-, ETHYL ESTER
• CAS No: 820972-02-9
• MF: C₁₀H₁₀BrFO₂
• MW: 261.087605953217
• CID: 3370190
• PubChem ID: 67055402
• Update Time: 2025-04-21

BENZENEACETIC ACID, 3-BROMO-5-FLUORO-, ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• BENZENEACETIC ACID, 3-BROMO-5-FLUORO-, ETHYL ESTER
• ethyl 2-(3-bromo-5-fluorophenyl)acetate
• ethyl 3-bromo-5-fluorophenylacetate
• 820972-02-9
• LOWMDJRIRJJIMD-UHFFFAOYSA-N
• DA-02607
• C91633
• SCHEMBL1500686

• Inchi： 1S/C10H10BrFO2/c1-2-14-10(13)5-7-3-8(11)6-9(12)4-7/h3-4,6H,2,5H2,1H3
• InChI Key： LOWMDJRIRJJIMD-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)CC(=O)OCC)F

Computed Properties

• Exact Mass: 259.98482Da
• Monoisotopic Mass: 259.98482Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3Ų